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molecular formula C7H12O3 B1584182 Butyl pyruvate CAS No. 20279-44-1

Butyl pyruvate

Cat. No. B1584182
CAS RN: 20279-44-1
M. Wt: 144.17 g/mol
InChI Key: ZAZUOXBHFXAWMD-UHFFFAOYSA-N
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Patent
US08968975B2

Procedure details

First, a toluene (1 L) solution of pyruvic acid (440 g, 5.0 mol), n-butanol (371 g, 5.0 mol) and p-toluenesulfonic acid monohydrate (2.5 g) was heated and refluxed for 16 hours while removing water under a nitrogen gas stream, whereby a first reaction solution was obtained. Next, the first reaction solution was cooled to room temperature (25° C.). Thereafter, toluene was removed under reduced pressure (40 mmHg) using an evaporator, and the residue was purified by reduced pressure distillation (40 mmHg, 93 to 100° C.), whereby butyl pyruvate (505 g, yield 70%) was obtained.
Name
pyruvic acid
Quantity
440 g
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
371 g
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid monohydrate
Quantity
2.5 g
Type
catalyst
Reaction Step One
Name
toluene
Quantity
1 L
Type
solvent
Reaction Step One
Name
butyl pyruvate
Yield
70%

Identifiers

REACTION_CXSMILES
[C:1]([OH:6])(=[O:5])[C:2]([CH3:4])=[O:3].[CH2:7](O)[CH2:8][CH2:9][CH3:10]>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[C:1]([O:6][CH2:7][CH2:8][CH2:9][CH3:10])(=[O:5])[C:2]([CH3:4])=[O:3] |f:2.3|

Inputs

Step One
Name
pyruvic acid
Quantity
440 g
Type
reactant
Smiles
C(C(=O)C)(=O)O
Name
n-butanol
Quantity
371 g
Type
reactant
Smiles
C(CCC)O
Name
p-toluenesulfonic acid monohydrate
Quantity
2.5 g
Type
catalyst
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
toluene
Quantity
1 L
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Setpoint
25 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 16 hours
Duration
16 h
CUSTOM
Type
CUSTOM
Details
while removing water under a nitrogen gas stream, whereby a first reaction solution
CUSTOM
Type
CUSTOM
Details
was obtained
CUSTOM
Type
CUSTOM
Details
Thereafter, toluene was removed under reduced pressure (40 mmHg)
CUSTOM
Type
CUSTOM
Details
an evaporator
DISTILLATION
Type
DISTILLATION
Details
the residue was purified by reduced pressure distillation (40 mmHg, 93 to 100° C.)

Outcomes

Product
Name
butyl pyruvate
Type
product
Smiles
C(C(=O)C)(=O)OCCCC
Measurements
Type Value Analysis
AMOUNT: MASS 505 g
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 70.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.